Citric acid, calcium salt Citric acid, calcium salt Calcium citrate is an organic calcium salt composed of calcium cations and citrate anions in a 3:2 ratio. It has a role as a nutraceutical, a food additive, a food preservative and a flavouring agent. It contains a citrate(3-).
Calcium citrate is a salt typically used as a source of calcium in a variety of over the counter supplements.
Calcium Citrate is the citrate salt of calcium. An element necessary for normal nerve, muscle, and cardiac function, calcium as the citrate salt helps to maintain calcium balance and prevent bone loss when taken orally. This agent may also be chemopreventive for colon and other cancers. (NCI04)
A colorless crystalline or white powdery organic, tricarboxylic acid occurring in plants, especially citrus fruits, and used as a flavoring agent, as an antioxidant in foods, and as a sequestrating agent. (McGraw-Hill Dictionary of Scientific and Technical Terms, 4th ed)
Brand Name: Vulcanchem
CAS No.: 7693-13-2
VCID: VC21211771
InChI: InChI=1S/2C6H8O7.3Ca/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;;3*+2/p-6
SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)O)O.[Ca+2]
Molecular Formula: C12H10Ca3O14
Molecular Weight: 498.4 g/mol

Citric acid, calcium salt

CAS No.: 7693-13-2

Cat. No.: VC21211771

Molecular Formula: C12H10Ca3O14

Molecular Weight: 498.4 g/mol

* For research use only. Not for human or veterinary use.

Citric acid, calcium salt - 7693-13-2

Specification

Description Calcium citrate is an organic calcium salt composed of calcium cations and citrate anions in a 3:2 ratio. It has a role as a nutraceutical, a food additive, a food preservative and a flavouring agent. It contains a citrate(3-).
Calcium citrate is a salt typically used as a source of calcium in a variety of over the counter supplements.
Calcium Citrate is the citrate salt of calcium. An element necessary for normal nerve, muscle, and cardiac function, calcium as the citrate salt helps to maintain calcium balance and prevent bone loss when taken orally. This agent may also be chemopreventive for colon and other cancers. (NCI04)
A colorless crystalline or white powdery organic, tricarboxylic acid occurring in plants, especially citrus fruits, and used as a flavoring agent, as an antioxidant in foods, and as a sequestrating agent. (McGraw-Hill Dictionary of Scientific and Technical Terms, 4th ed)
CAS No. 7693-13-2
Molecular Formula C12H10Ca3O14
Molecular Weight 498.4 g/mol
IUPAC Name tricalcium;2-hydroxypropane-1,2,3-tricarboxylate
Standard InChI InChI=1S/2C6H8O7.3Ca/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;;3*+2/p-6
Standard InChI Key FNAQSUUGMSOBHW-UHFFFAOYSA-H
Isomeric SMILES [H+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Ca+2]
SMILES C(C(=O)[O-])C(CC(=O)[O-])(C(=O)O)O.[Ca+2]
Canonical SMILES C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Ca+2].[Ca+2].[Ca+2]

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